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Compound of Interest

Compound Name: 2-Amino-4-bromonicotinaldehyde

Cat. No.: B11897656

Get Quote

Core Identity & Physicochemical Properties
2-Amino-4-bromonicotinaldehyde is a trifunctional pyridine scaffold characterized by an

ortho-aminoaldehyde motif (positions 2 and 3) and a halogen handle (position 4).[1] This

specific arrangement makes it a "privileged structure" for the rapid assembly of fused

heterocycles like 1,8-naphthyridines and pyrido[2,3-d]pyrimidines.
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Property Data

IUPAC Name 2-Amino-4-bromopyridine-3-carbaldehyde

CAS Number 1289139-45-2

Molecular Formula C₆H₅BrN₂O

Molecular Weight 201.02 g/mol

Exact Mass 199.9585

Appearance Pale yellow to off-white solid

Solubility
Soluble in DMSO, DMF; sparingly soluble in

DCM; insoluble in water.[1][2]

pKa (Calc.) ~3.5 (Pyridine N), ~14 (Amine)

Structural Analysis
The molecule possesses three distinct reactive centers, allowing for orthogonal

functionalization:

C3-Formyl Group (-CHO): Electrophilic center for condensation reactions (e.g., Friedländer,

Wittig).[1]

C2-Amino Group (-NH₂): Nucleophilic handle for cyclization or acylation.[1]

C4-Bromo Group (-Br): Electrophilic site for palladium-catalyzed cross-coupling (Suzuki-

Miyaura, Buchwald-Hartwig).[1]

Synthetic Pathways
The synthesis of 2-Amino-4-bromonicotinaldehyde typically avoids direct bromination of 2-

aminonicotinaldehyde, which favors the C5 position (para to the amine). Instead, a

displacement strategy using 2,4-dibromonicotinaldehyde is the industry standard for

regiocontrol.

Protocol: Regioselective Amination
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Reaction Logic: The C2 position in 2,4-dibromonicotinaldehyde is significantly more

electrophilic than the C4 position due to the inductive electron-withdrawing effect of the

adjacent pyridine nitrogen and the ortho formyl group. This allows for selective SNAr

displacement using ammonia.

Step-by-Step Methodology:

Precursor Preparation: Dissolve 2,4-dibromonicotinaldehyde (CAS 128071-91-0) in THF or

1,4-dioxane (0.5 M concentration).[1]

Amination: Cool the solution to 0°C. Slowly bubble anhydrous ammonia gas or add 7N NH₃

in methanol (3.0 equivalents).

Critical Control Point: Monitor temperature. Exotherms >25°C can lead to bis-amination

(displacement of both bromines).[1]

Reaction Monitoring: Stir at 0°C to RT for 4–6 hours. Monitor via TLC (30% EtOAc/Hexanes)

or LC-MS.[1] The product typically elutes earlier than the starting material.

Workup: Concentrate the solvent in vacuo. Resuspend the residue in water and extract with

Ethyl Acetate (3x).

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(SiO₂, 0-40% EtOAc in Hexanes).

Visualized Synthesis Workflow
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Figure 1: Regioselective synthesis pathway favoring C2-displacement due to electronic

activation by the pyridine nitrogen.[1]

Reactivity & Applications in Drug Discovery
This scaffold is primarily used to synthesize 1,8-naphthyridines and pyrido[2,3-d]pyrimidines,

which are bioisosteres of quinolines and quinazolines, respectively.[1] These cores are

prevalent in ATP-competitive kinase inhibitors (e.g., EGFR, CDK, PI3K).

A. Friedländer Condensation (1,8-Naphthyridines)
The ortho-aminoaldehyde moiety condenses with ketones containing an

-methylene group to form 1,8-naphthyridines.[1] The C4-bromo group remains intact, serving
as a handle for late-stage diversification.

Reagents: Ketone (e.g., cyclohexanone), catalytic L-proline or KOH, EtOH, Reflux.

Mechanism: Imine formation followed by intramolecular aldol condensation.

B. Palladium-Catalyzed Coupling (Suzuki/Buchwald)
The C4-bromo position is sterically accessible and highly reactive toward oxidative addition by

Pd(0).[1]

Suzuki-Miyaura: Coupling with aryl boronic acids to install hydrophobic groups (common for

kinase "hinge binders").[1]

Buchwald-Hartwig: Coupling with amines to modulate solubility and basicity.[1]

Reaction Map
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Figure 2: Divergent synthesis map showing the transformation of the core into three distinct

bioactive classes.[1]

Safety & Handling (MSDS Summary)
As a halogenated aminopyridine, this compound poses specific hazards. It is a skin sensitizer

and potential respiratory irritant.

GHS Classification: Warning.[2]

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Aldehydes are prone to

oxidation to carboxylic acids upon prolonged air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11897656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

